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Compound of Interest

Compound Name: BMS-986365

Cat. No.: B12382607 Get Quote

Technical Support Center: BMS-986365
This technical support center provides researchers, scientists, and drug development

professionals with best practices for the long-term storage and handling of BMS-986365.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for BMS-986365 powder?

A1: For long-term stability, BMS-986365 in its powdered form should be stored at -20°C for up

to 3 years.[1]

Q2: How should I store stock solutions of BMS-986365?

A2: Stock solutions of BMS-986365 can be stored at -80°C for up to one year or at -20°C for up

to one month.[1][2] It is recommended to aliquot the stock solutions to avoid repeated freeze-

thaw cycles.[1]

Q3: What is the recommended solvent for preparing stock solutions?

A3: Dimethyl sulfoxide (DMSO) is a suitable solvent for preparing stock solutions of BMS-
986365.[1] A concentration of 100 mg/mL in fresh DMSO has been reported.[1] It is important

to use fresh, moisture-free DMSO as absorbed moisture can reduce the solubility of the

compound.[1]
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Q4: Can I store diluted working solutions of BMS-986365?

A4: It is recommended to use mixed working solutions immediately for optimal results.[1] For in

vivo studies, for example, a mixed solution in corn oil should be used immediately.[1]

Troubleshooting Guide
Issue Possible Cause Recommended Solution

Difficulty Dissolving BMS-

986365 Powder

1. Inappropriate solvent. 2.

Low-quality or old solvent. 3.

Compound has degraded due

to improper storage.

1. Ensure you are using the

recommended solvent, such as

fresh DMSO. 2. Use fresh,

high-purity, anhydrous DMSO.

Moisture can affect solubility.

[1] 3. Verify the storage

conditions and age of the

compound. If degradation is

suspected, use a fresh vial.

Precipitation Observed in

Stock Solution After Thawing

1. Solution was not fully

dissolved initially. 2. Repeated

freeze-thaw cycles. 3. Solvent

evaporation.

1. Gently warm the solution

and vortex to ensure complete

dissolution before use. 2.

Aliquot stock solutions into

smaller, single-use volumes to

avoid multiple freeze-thaw

cycles.[1] 3. Ensure vials are

tightly sealed to prevent

solvent evaporation.

Inconsistent Experimental

Results

1. Degradation of BMS-986365

due to improper storage or

handling. 2. Inaccurate

concentration of the stock

solution.

1. Review storage and

handling procedures. Always

use freshly prepared dilutions

from a properly stored stock

solution. 2. Re-measure the

concentration of the stock

solution. If in doubt, prepare a

fresh stock solution from a new

vial of powder.
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Quantitative Data Summary
Form

Storage

Temperature
Duration Reference

Powder -20°C 3 years [1]

Stock Solution in

Solvent
-80°C 1 year [1]

Stock Solution in

Solvent
-20°C 1 month [1][2]

Experimental Protocols
Protocol 1: Preparation of BMS-986365 Stock Solution (100 mM in DMSO)

Materials:

BMS-986365 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Procedure:

1. Allow the vial of BMS-986365 powder to equilibrate to room temperature before opening

to prevent condensation.

2. Weigh the desired amount of BMS-986365 powder in a sterile microcentrifuge tube.

3. Add the calculated volume of anhydrous DMSO to achieve a 100 mM concentration.

4. Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming

(e.g., in a 37°C water bath for a few minutes) can aid dissolution.

5. Aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes.
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6. Store the aliquots at -80°C for long-term storage (up to 1 year) or -20°C for short-term

storage (up to 1 month).[1][2]
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Caption: Recommended workflow for the storage and preparation of BMS-986365 for

experimental use.
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Caption: Dual mechanism of action of BMS-986365: AR degradation and antagonism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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